Cas no 398999-31-0 (ethyl 4-(4-{4-(1H-1,3-benzodiazol-2-yl)phenylcarbamoyl}benzenesulfonyl)piperazine-1-carboxylate)

• Product Name: ethyl 4-(4-{4-(1H-1,3-benzodiazol-2-yl)phenylcarbamoyl}benzenesulfonyl)piperazine-1-carboxylate
• CAS No: 398999-31-0
• MF: C₂₇H₂₇N₅O₅S
• MW: 533.598784685135
• CID: 5923512
• PubChem ID: 3632725
• Update Time: 2025-06-13

ethyl 4-(4-{4-(1H-1,3-benzodiazol-2-yl)phenylcarbamoyl}benzenesulfonyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylic acid, 4-[[4-[[[4-(1H-benzimidazol-2-yl)phenyl]amino]carbonyl]phenyl]sulfonyl]-, ethyl ester
• Oprea1_459806
• AKOS024600829
• ethyl 4-((4-((4-(1H-benzo[d]imidazol-2-yl)phenyl)carbamoyl)phenyl)sulfonyl)piperazine-1-carboxylate
• ETHYL 4-(4-{[4-(1H-1,3-BENZODIAZOL-2-YL)PHENYL]CARBAMOYL}BENZENESULFONYL)PIPERAZINE-1-CARBOXYLATE
• 398999-31-0
• ethyl 4-[4-[[4-(1H-benzimidazol-2-yl)phenyl]carbamoyl]phenyl]sulfonylpiperazine-1-carboxylate
• F0834-0644
• ethyl 4-(4-{4-(1H-1,3-benzodiazol-2-yl)phenylcarbamoyl}benzenesulfonyl)piperazine-1-carboxylate

• Inchi： 1S/C27H27N5O5S/c1-2-37-27(34)31-15-17-32(18-16-31)38(35,36)22-13-9-20(10-14-22)26(33)28-21-11-7-19(8-12-21)25-29-23-5-3-4-6-24(23)30-25/h3-14H,2,15-18H2,1H3,(H,28,33)(H,29,30)
• InChI Key： MIJPIMRCLOVZJA-UHFFFAOYSA-N
• SMILES： N1(C(OCC)=O)CCN(S(C2=CC=C(C(NC3=CC=C(C4NC5=CC=CC=C5N=4)C=C3)=O)C=C2)(=O)=O)CC1

Computed Properties

• Exact Mass: 533.17329015g/mol
• Monoisotopic Mass: 533.17329015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 38
• Rotatable Bond Count: 7
• Complexity: 919
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 133Ų

Experimental Properties

• Density: 1.405±0.06 g/cm3(Predicted)
• pka: 11.39±0.10(Predicted)

Additional information on ethyl 4-(4-{4-(1H-1,3-benzodiazol-2-yl)phenylcarbamoyl}benzenesulfonyl)piperazine-1-carboxylate

Professional Introduction to Ethyl 4-(4-{4-(1H-1,3-benzodiazol-2-yl)phenylcarbamoyl}benzenesulfonyl)piperazine-1-carboxylate (CAS No. 398999-31-0)

Ethyl 4-(4-{4-(1H-1,3-benzodiazol-2-yl)phenylcarbamoyl}benzenesulfonyl)piperazine-1-carboxylate, with the CAS number 398999-31-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a piperazine core linked to a benzenesulfonyl group and an ethyl ester moiety. The presence of a 1H-1,3-benzodiazol-2-yl substituent further enhances its molecular complexity, making it a promising candidate for various biological and chemical applications.

The< strong>Ethyl 4-(4-{4-(1H-1,3-benzodiazol-2-yl)phenylcarbamoyl}benzenesulfonyl)piperazine-1-carboxylate structure is notable for its potential pharmacological properties. The combination of the piperazine ring and the benzenesulfonyl group is frequently observed in drug candidates due to their ability to interact with biological targets such as enzymes and receptors. Specifically, piperazine derivatives are known for their role in central nervous system (CNS) disorders, while sulfonyl groups are often associated with anti-inflammatory and analgesic activities. The benzodiazol-2-yl moiety adds another layer of complexity, suggesting possible interactions with benzodiazepine receptors or other related systems.

In recent years, there has been a surge in research aimed at developing novel compounds that can modulate neurotransmitter systems. The< strong>Ethyl 4-(4-{4-(1H-1,3-benzodiazol-2-yl)phenylcarbamoyl}benzenesulfonyl)piperazine-1-carboxylate has been studied for its potential effects on serotonin and dopamine pathways, which are crucial for mood regulation, cognition, and reward mechanisms. Preliminary studies have indicated that this compound may exhibit properties similar to those of known anxiolytics and antidepressants, although further research is necessary to fully elucidate its mechanism of action.

The synthesis of< strong>Ethyl 4-(4-{4-(1H-1,3-benzodiazol-2-yl)phenylcarbamoyl}benzenesulfonyl)piperazine-1-carboxylate involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The key steps include the formation of the benzenesulfonyl chloride from a suitable precursor, followed by its reaction with the piperazine derivative. The introduction of the 1H-1,3-benzodiazol-2-yl group typically occurs through nucleophilic substitution or condensation reactions. Advanced techniques such as palladium-catalyzed cross-coupling reactions may also be employed to achieve higher selectivity and efficiency in the synthesis process.

The pharmacokinetic properties of< strong>Ethyl 4-(4-{4-(1H-1,3-benzodiazol-2-yl)phenylcarbamoyl}benzenesulfonyl)piperazine-1-carboxylate are also of great interest. Factors such as solubility, stability, and metabolic pathways can significantly influence its bioavailability and therapeutic efficacy. Computational modeling and experimental studies have been used to predict how this compound might behave in vivo. For instance, molecular dynamics simulations can help understand the interactions between the compound and biological targets at an atomic level, while in vitro assays can provide insights into its metabolic degradation.

One of the most exciting aspects of< strong>Ethyl 4-(4-{4-(1H-1,3-benzodiazol-2-yl)phenylcarbamoyl}benzenesulfonyl)piperazine-1-carboxylate is its potential in treating neurological disorders. Conditions such as depression, anxiety disorders, and cognitive impairments often involve dysregulation of neurotransmitter systems that this compound may modulate. Emerging research suggests that it could serve as a lead compound for developing new therapies that address these conditions more effectively than existing treatments. Additionally, its structural features make it amenable to further derivatization, allowing researchers to fine-tune its pharmacological profile.

The development of novel drug candidates is a multi-step process that requires collaboration across various disciplines. Chemists play a crucial role in designing and synthesizing molecules like< strong>Ethyl 4-(4-{4-(1H-1,3-benzodiazol-2-yl)phenylcarbamoyl}benzenesulfonyl)piperazine-1-carboxylate, while pharmacologists focus on evaluating their biological activity and safety profiles. Computational scientists contribute by predicting how these compounds will behave in different environments using sophisticated algorithms. This interdisciplinary approach ensures that promising candidates are thoroughly investigated before moving into clinical trials.

In conclusion,< strong>Ethyl 4-(4-{4-(1H-1,3-benzodiazol -2 - y l ) phen y l carbam oy l } ben zenes ul fon y l ) p ip e r az ine - 1 - carbox y l ate (CAS No. 398999 - 31 - 0) represents a significant advancement in pharmaceutical research. Its complex structure and potential pharmacological properties make it an attractive candidate for further study in treating neurological disorders. As research continues to uncover new applications for this compound, it holds promise for improving therapeutic outcomes in patients suffering from various conditions.